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Compound of Interest

Compound Name:
Pentaethylene glycol

monohexadecyl ether

CAS No.: 4478-97-1

Cat. No.: B1598950 Get Quote

Technical Support Center: C16E5 Low-
Temperature Applications
Welcome to the technical support guide for Pentaethylene Glycol Monocetyl Ether (C16E5).

This resource is designed for researchers, scientists, and drug development professionals who

utilize this non-ionic surfactant in their experiments. Here, we address a common challenge

encountered during low-temperature work: the phase separation of C16E5 solutions. Our goal

is to provide not just solutions, but a deeper understanding of the underlying physicochemical

principles to empower you in your research.

Frequently Asked Questions (FAQs)
Q1: What is happening when my clear C16E5 solution
turns cloudy or forms a precipitate at low temperatures?
This phenomenon is known as crystallization or precipitation due to the solution temperature

dropping below the surfactant's Krafft Temperature (Tk), also known as the Krafft point.[1][2]

Below this specific temperature, the solubility of the individual surfactant molecules

(monomers) in water becomes lower than the concentration required to form micelles (the

Critical Micelle Concentration or CMC).[3][4] Unable to form soluble aggregates and with its
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monomer solubility exceeded, the C16E5 molecules arrange into a crystalline solid phase,

which appears as cloudiness or a precipitate.[1]

Q2: I've heard of a "Cloud Point." Is this the same as the
Krafft Temperature?
No, they are distinct and opposite phenomena, which is a critical point of understanding for

non-ionic surfactants.

Krafft Temperature (Low-Temperature Phase Separation): This is the temperature below

which the surfactant crystallizes out of solution because it is no longer soluble enough to

form micelles. You solve this issue by heating the solution above the Krafft Temperature.[4]

[5]

Cloud Point (High-Temperature Phase Separation): This is the temperature above which a

non-ionic surfactant solution becomes cloudy. As temperature increases, the hydrogen

bonds between water and the ethylene oxide headgroups of the surfactant weaken.[5] This

dehydration makes the surfactant less soluble, causing the micelles to aggregate and phase-

separate. You solve this issue by cooling the solution below the Cloud Point.

The diagram below illustrates the operational temperature window for a typical non-ionic

surfactant like C16E5.
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Temperature Scale
Solution State

Low Temperature

High Temperature

Phase Separation
(Crystalline Precipitate)

Clear Micellar Solution
(Optimal Working Range)

 Heating above Tₖ 

Krafft Temperature (Tₖ)

 Cooling below Tₖ 

Phase Separation
(Cloud Point Aggregation)

 Heating above CP 

Cloud Point (CP)

 Cooling below CP 
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Is your C16E5 solution cloudy
at low temperature?

Is the solution temperature
below the Krafft Point (Tₖ)?

Yes

Review Solution Preparation:
- Prepare stock > Tₖ

- Use pre-warmed buffers

Yes

Implement Strict Temperature Control:
- Use a water bath or incubator

- Insulate containers

Modify Formulation:
Add a Krafft Point Depressant

If issue persists

Choose an Additive

Short-chain alcohol
(e.g., 5-10% Ethanol)

Option 1

Co-surfactant
(e.g., C12E8)

Option 2

SUCCESS:
Solution remains clear at
target low temperature.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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